Cas no 51116-22-4 (3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 51116-22-4
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 934759
• PubChem ID: 5341931
• Update Time: 2025-04-19

3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• 2',4'-Dimethoxy-3,4-methylenedioxychalcone
• 3',4'-Dimethoxy-3,4-methylendioxychalcon
• 3',4'-Dimethoxy-3,4-methylenedioxychalcone
• 3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one
• BIM-0027650.P001
• 3-(1.3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CHEMBL509013
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• (2E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)-2-propen-1-one
• AKOS000591952
• NSC157114
• MLS003106454
• SCHEMBL11959782
• MFCD00098921
• 1058712-23-4
• NSC-157114
• AB00092910-01
• 51116-22-4
• (E)-3-(1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C18H16O5/c1-20-15-8-5-13(10-17(15)21-2)14(19)6-3-12-4-7-16-18(9-12)23-11-22-16/h3-10H,11H2,1-2H3/b6-3+
• InChI Key： FBXJBLNGPPHWDT-ZZXKWVIFSA-N
• SMILES： O1COC2C=CC(/C=C/C(C3C=CC(=C(C=3)OC)OC)=O)=CC1=2

Computed Properties

• Exact Mass: 312.10000
• Monoisotopic Mass: 312.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 3.32860